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Compound of Interest

Compound Name: Calcium-49

Cat. No.: B12654295 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the nuclear properties of Calcium-49 and other

neutron-rich calcium isotopes. The information presented is based on experimental data from

leading nuclear physics facilities, offering a valuable resource for researchers in nuclear

structure, astrophysics, and related fields.

Quantitative Comparison of Nuclear Properties
The following table summarizes key nuclear properties of Calcium-49 alongside its

neighboring neutron-rich isotopes. This data is essential for understanding the stability and

decay characteristics of these nuclei.
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Isotope
Mass
Number
(A)

Number
of
Neutrons
(N)

Mass
Excess
(keV)[1]
[2]

Binding
Energy
per
Nucleon
(MeV)[3]

Half-
life[3]

Decay
Mode(s)
[3]

Calcium-48 48 28
-44214.742

± 4.147
8.666

>6 x 10¹⁸

years
ββ

Calcium-49 49 29
-41300.00

± 0.18
8.595

8.718

minutes
β⁻

Calcium-50 50 30

-39589.24

(calculated

)

8.550
13.9

seconds
β⁻

Calcium-51 51 31
-35870

(estimated)
8.468

10.0

seconds
β⁻, β⁻n

Calcium-52 52 32
-32509.136

± 465.747
8.396

4.6

seconds
β⁻

Experimental Production and Characterization of
Calcium-49
The production and study of exotic, neutron-rich isotopes like Calcium-49 are conducted at

specialized facilities such as the Isotope Separator On-Line (ISOLDE) facility at CERN.[4][5][6]

The experimental workflow involves several key stages, from the creation of the isotope to its

detailed analysis.

Experimental Protocol at ISOLDE
1. Isotope Production:

A high-energy proton beam, accelerated by the Proton Synchrotron Booster (PSB) to 1.4

GeV, is directed onto a thick target.[4][7] For the production of neutron-rich calcium isotopes,

a uranium carbide (UCx) target is commonly used.[7][8]
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Nuclear reactions, primarily spallation, fission, and fragmentation, induced by the proton

bombardment of the target material, produce a wide array of radioactive nuclides, including

Calcium-49.[4][7]

2. Extraction and Ionization:

The target is heated to high temperatures (around 2000 °C) to facilitate the diffusion and

effusion of the produced isotopes.[7]

The released atoms are then ionized. For calcium, a highly selective method known as

Resonance Ionization Laser Ion Source (RILIS) is employed.[9] This involves a multi-step

process where lasers of specific wavelengths are used to selectively excite and ionize the

calcium atoms, ensuring a high purity of the desired element.[8][9]

3. Mass Separation:

The ionized isotopes are extracted and accelerated by a high voltage potential.

The ion beam is then passed through a mass separator, which uses magnetic fields to

separate the ions based on their mass-to-charge ratio. This allows for the selection of a pure

beam of Calcium-49 ions.

4. Beam Delivery and Experimental Analysis:

The mass-separated beam of Calcium-49 is then transported to various experimental

setups.

Laser Spectroscopy: Techniques like Collinear Resonance Ionization Spectroscopy (CRIS)

are used to study the hyperfine structure of the isotopes, which provides information on their

nuclear spin, electromagnetic moments, and charge radii.[10]

Mass Spectrometry: High-precision Penning traps, such as ISOLTRAP, are used to

accurately measure the mass of the isotopes, which is crucial for determining their binding

energies.[10]

Decay Spectroscopy: The decay properties of the isotopes, such as their half-life and decay

modes, are studied using detector arrays that can identify the emitted particles (e.g., beta
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particles, gamma rays).

Experimental Workflow for Calcium-49 Production at
ISOLDE
The following diagram illustrates the general workflow for the production and study of Calcium-
49 at the ISOLDE facility.
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Caption: Experimental workflow for the production of Calcium-49 at ISOLDE.

Nuclear Structure and the Significance of Neutron-
Rich Calcium Isotopes
The study of neutron-rich calcium isotopes is of great interest in nuclear physics due to the

presence of "magic numbers" of protons and neutrons, which are associated with enhanced

nuclear stability. Calcium (Z=20) is a "magic" proton number. Calcium-48, with 28 neutrons, is a

"doubly magic" and remarkably stable isotope.[11]

The properties of isotopes beyond Calcium-48, such as Calcium-49, provide crucial insights

into the evolution of nuclear shell structure far from the valley of stability. Experimental data on

these isotopes are essential for testing and refining theoretical models of the nuclear force that

binds protons and neutrons together in the atomic nucleus. This research has implications for

our understanding of nucleosynthesis in stars and the limits of nuclear existence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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